Cas no 33137-87-0 (6-nitro-1H-Benzimidazole-2-acetonitrile)

6-nitro-1H-Benzimidazole-2-acetonitrile structure

33137-87-0 structure

Product Name:6-nitro-1H-Benzimidazole-2-acetonitrile

CAS No:33137-87-0

MF:C₉H₆N₄O₂

MW:202.169540882111

MDL:MFCD00453245

CID:1110985

PubChem ID:5217378

Update Time:2025-04-20

6-nitro-1H-Benzimidazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-nitro-1H-Benzimidazole-2-acetonitrile
- 2-(6-nitro-1H-benzimidazol-2-yl)acetonitrile
- SY046475
- DTXSID30410739
- AKOS030619111
- (5-nitro-1H-benzimidazol-2-yl)acetonitrile
- AC5913
- MFCD00453245
- 1H-Benzimidazole-2-acetonitrile, 5-nitro-
- 33137-87-0
- 2-(5-Nitro-1H-benzo[d]imidazol-2-yl)acetonitrile
- CS-12328
- STK011755
- DB-108156
- 2-(Cyanomethyl)-5-nitrobenzimidazole
- SCHEMBL3388850
- MDL： MFCD00453245
- Inchi： 1S/C9H6N4O2/c10-4-3-9-11-7-2-1-6(13(14)15)5-8(7)12-9/h1-2,5H,3H2,(H,11,12)
- InChI Key： SGTFZCBIJHVSNT-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=1)NC(CC#N)=N2)=O

Computed Properties

Exact Mass: 202.04918
Monoisotopic Mass: 202.04907545g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 98.3Å²

Experimental Properties

PSA: 95.61

6-nitro-1H-Benzimidazole-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM384791-250mg	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%+	250mg	$202	2023-01-10
Chemenu	CM384791-1g	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%+	1g	$546	2023-01-10
eNovation Chemicals LLC	D685561-0.25g	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%	0.25g	$165	2024-07-20
eNovation Chemicals LLC	D685561-1g	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%	1g	$430	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07945-250mg	6-nitro-1H-Benzimidazole-2-acetonitrile	33137-87-0	95%	250mg	¥2039.0	2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y07945-1g	6-nitro-1H-Benzimidazole-2-acetonitrile	33137-87-0	95%	1g	¥5499.0	2024-07-16
eNovation Chemicals LLC	D685561-0.25g	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%	0.25g	$165	2025-02-19
eNovation Chemicals LLC	D685561-0.1g	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%	0.1g	$170	2025-02-19
eNovation Chemicals LLC	D685561-1g	2-(Cyanomethyl)-5-nitrobenzimidazole	33137-87-0	95%	1g	$430	2025-02-19
Aaron	AR00I73S-100mg	1H-Benzimidazole-2-acetonitrile, 5-nitro-	33137-87-0	95%	100mg	$167.00	2025-02-10

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